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Compound of Interest

Compound Name: 2'-Hydroxyacetophenone

Cat. No.: B146814

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the genotoxicity of 2'-
Hydroxyacetophenone and its structural analogs: 4'-Hydroxyacetophenone, 3'-
Hydroxyacetophenone, and the parent compound, Acetophenone. The information is compiled
from various safety assessments and regulatory dossiers to facilitate an evidence-based
evaluation for research and development purposes.

Executive Summary

Overall, 2'-Hydroxyacetophenone is not considered to be genotoxic based on the available
evidence. A key bacterial reverse mutation (Ames) test on 2'-Hydroxyacetophenone was
negative. For other genotoxicity endpoints, data from its structural analog, 4'-
Hydroxyacetophenone, has been used to support a conclusion of no genotoxic concern. The
parent compound, Acetophenone, also shows a low concern for mutagenicity. Data on 3'-
Hydroxyacetophenone is limited.

Comparative Genotoxicity Data

The following tables summarize the available quantitative and qualitative data for the
genotoxicity of 2'-Hydroxyacetophenone and its comparators.

Table 1: Bacterial Reverse Mutation Assay (Ames Test) Results
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Concentration

Metabolic

Compound Strains Tested o Result
Range Activation (S9)
2'- S. typhimurium
Hydroxyacetoph TA98, TA100, 3 umol/plate With and Without  Negative[1]
enone TA1535, TA1537
" S. typhimurium
TA98, TA100, Up to 10,000 p _ _ .
Hydroxyacetoph With and Without  Negative[2]
TA1535, TA1537, g/plate
enone
TA1538
Acetophenone S. typhimurium Not specified Not specified Not mutagenic
3-
Hydroxyacetoph No data available  No data available  No data available  No data available
enone

Table 2: In Vitro Mammalian Cell Micronucleus Test Results

. Concentration  Metabolic
Compound Cell Line o Result
Range Activation (S9)

Data not

2'- available (Read- ]
Negative (by
Hydroxyacetoph across from 4'- - -
read-across)[1]

enone Hydroxyacetoph

enone)
" Up to 1500

Human pg/mL (-S9), Up ] ] ]
Hydroxyacetoph With and Without  Negative

lymphocytes to 2000 pg/mL
enone

(+S9)

Acetophenone No data available  No data available No data available  No data available
3'-
Hydroxyacetoph No data available  No data available  No data available  No data available
enone
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Table 3: In Vivo Mammalian Erythrocyte Micronucleus Test Results

. ] Route of
Compound Species/Strain L . Dose Range Result
Administration
Data not
2'- available (Read- ]
Negative (by
Hydroxyacetoph across from 4'- - -
read-across)[1]
enone Hydroxyacetoph
enone)
4
Up to 2000 ]
Hydroxyacetoph Mouse Oral gavage Negative[1]
mg/kg bw
enone
_ 103, 257.5, 515 ,
Acetophenone Mouse Intraperitoneal Negative[3]
mg/kg bw
3-
Hydroxyacetoph No data available  No data available  No data available  No data available
enone

Table 4: In Vitro Mammalian Chromosome Aberration Test Results
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Concentration Metabolic

Compound Cell Line o Result
Range Activation (S9)
Data not
2'- available (Read-

Negative (by
Hydroxyacetoph across from 4'- - -
read-across)

enone Hydroxyacetoph

enone)
4'- _

Chinese Hamster  Up to 5000 ] ) )
Hydroxyacetoph With and Without  Negative

Ovary (CHO) pg/mL
enone
Acetophenone No data available No data available No data available  No data available
3-

Hydroxyacetoph No data available  No data available  No data available  No data available

enone

Experimental Protocols

Detailed methodologies for the key genotoxicity assays are outlined below, based on OECD
guidelines.

Bacterial Reverse Mutation Assay (Ames Test) - OECD
471

This test evaluates the potential of a substance to induce gene mutations in bacteria.
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Bacterial Reverse Mutation Assay (Ames Test) Workflow.

Protocol Steps:

 Strains: Several strains of Salmonella typhimurium and Escherichia coli with pre-existing
mutations are used.

» Exposure: The bacterial strains are exposed to the test substance at various concentrations,
with and without a metabolic activation system (S9 mix).

e Incubation: The treated bacteria are plated on a minimal agar medium.
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e Scoring: After incubation, the number of revertant colonies (colonies that have regained the
ability to grow) is counted.

» Evaluation: A substance is considered mutagenic if it causes a dose-dependent and
reproducible increase in the number of revertant colonies compared to the negative control.

In Vitro Mammalian Cell Micronucleus Test - OECD 487

This assay detects chromosomal damage or aneuploidy in mammalian cells.
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In Vitro Micronucleus Assay Workflow.

Protocol Steps:
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e Cell Culture: Mammalian cells (e.g., human lymphocytes, CHO, TK6) are cultured.

e Treatment: The cells are treated with the test substance at various concentrations, with and
without metabolic activation (S9). Cytochalasin B is added to block cytokinesis, resulting in
binucleated cells.

e Harvesting: Cells are harvested and fixed.
e Staining: The cells are stained to visualize the nuclei and micronuclei.

e Analysis: The frequency of micronucleated cells in the binucleated cell population is
determined by microscopic analysis.

» Evaluation: A significant, dose-dependent increase in the frequency of micronucleated cells
indicates a potential for chromosomal damage.

In Vivo Mammalian Erythrocyte Micronucleus Test -
OECD 474

This test assesses the potential of a substance to cause chromosomal damage in the bone
marrow of living animals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hydroxyacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146814#genotoxicity-assessment-of-2-
hydroxyacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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